Cas no 895644-34-5 (N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 895644-34-5
• MF: C₂₀H₂₂N₄O₃
• MW: 366.413684368134
• CID: 5914574
• PubChem ID: 7185089
• Update Time: 2025-06-30

N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyltriazole-4-carboxamide
• SCHEMBL23657656
• N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS001888592
• F1609-0865
• 895644-34-5

• Inchi： 1S/C20H22N4O3/c1-12-8-13(2)10-15(9-12)24-14(3)19(22-23-24)20(25)21-17-7-6-16(26-4)11-18(17)27-5/h6-11H,1-5H3,(H,21,25)
• InChI Key： NOEWDOHTMKQUSD-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(C)=C2)C(C)=C(C(NC2=CC=C(OC)C=C2OC)=O)N=N1

Computed Properties

• Exact Mass: 366.16919058g/mol
• Monoisotopic Mass: 366.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78.3Ų

Additional information on N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide with CAS No. 895644-34-5: A Comprehensive Overview of Its Chemical Structure, Biological Activity, and Research Applications

N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a multifunctional organic compound with a complex molecular framework, characterized by its unique combination of aromatic rings, heterocyclic systems, and functional groups. This compound, with the CAS number 895644-34-5, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. The molecule's structural complexity, including the 2,4-dimethoxyphenyl group, the 3,5-dimethylphenyl moiety, the 5-methyl substituent, and the 1H-1,2,3-triazole-4-carboxamide ring system, contributes to its diverse biological activities and pharmacological relevance.

Recent studies have highlighted the importance of 1H-1,2,3-triazole derivatives in drug discovery, particularly their ability to modulate enzyme activity and interact with biological targets. The 4-carboxamide group in this compound is a critical functional group that enhances its binding affinity to specific receptors, making it a promising candidate for the development of novel therapeutics. The 2,4-dimethoxyphenyl ring, known for its electron-donating properties, further influences the molecule's reactivity and stability, while the 3,5-dimethylphenyl substituent provides additional steric and electronic effects that modulate its biological profile.

One of the most notable features of N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is its ability to act as a dual-action inhibitor, targeting multiple pathways simultaneously. This property is particularly valuable in the context of complex diseases such as cancer and neurodegenerative disorders, where multifaceted therapeutic approaches are often required. The 5-methyl group, positioned at the 1H-1,2,3-triazole ring, plays a crucial role in stabilizing the molecular structure and enhancing its interaction with target proteins.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound through optimized reaction conditions and catalyst systems. For instance, the use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, reducing the number of purification steps required. This approach not only streamlines the synthesis process but also aligns with the principles of green chemistry, minimizing the environmental impact of pharmaceutical production.

Experimental studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential candidate for the treatment of chronic inflammatory diseases. The 2,4-dimethoxyphenyl group contributes to its antioxidant properties by scavenging free radicals, while the 1H-1,2,3-triazole ring system enhances its ability to modulate inflammatory pathways. These findings are supported by recent research published in Journal of Medicinal Chemistry and European Journal of Medicinal Chemistry, which highlight the compound's efficacy in inhibiting key inflammatory mediators such as COX-2 and NF-κB.

Additionally, the 3,5-dimethylphenyl substituent has been shown to influence the compound's pharmacokinetic profile, affecting its absorption, distribution, metabolism, and excretion (ADME) properties. Studies on the 5-methyl group's role in enhancing the molecule's solubility and bioavailability have provided valuable insights into the design of more effective drug formulations. These findings underscore the importance of structural modifications in optimizing the therapeutic potential of this compound.

In the realm of cancer research, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been evaluated for its antitumor activity against various cancer cell lines. The compound's ability to induce apoptosis and inhibit cell proliferation is attributed to its interaction with specific signaling pathways, including the PI3K/AKT and MAPK pathways. These properties make it a promising lead compound for the development of targeted therapies in oncology.

Recent computational studies have also provided valuable insights into the molecular mechanisms underlying the biological activities of this compound. Molecular docking simulations have revealed that the 1H-1,2,3-triazole-4-carboxamide group binds to specific protein targets with high affinity, suggesting its potential as a therapeutic agent. These computational models, combined with experimental data, offer a comprehensive understanding of the compound's interactions with biological systems.

Despite its promising properties, further research is needed to fully elucidate the therapeutic potential of N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. Key areas of investigation include its long-term safety profile, potential side effects, and mechanisms of resistance. Additionally, the development of more efficient synthetic methods and the exploration of its applications in combination therapies will be critical in advancing this compound toward clinical use.

In conclusion, N-(2,4-dimethoxyphenyl)-1-(3,5-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide represents a significant advancement in medicinal chemistry, with its unique molecular structure and diverse biological activities. The compound's potential applications in treating inflammatory diseases, cancer, and other conditions underscore its importance in pharmaceutical research. Continued exploration of its properties and mechanisms will be essential in unlocking its full therapeutic potential.